Cas no 107-58-4 (N-Tert-butylacrylamide)

• Product Name: N-Tert-butylacrylamide
• CAS No: 107-58-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD00026271
• CID: 35444
• PubChem ID: 24865764
• Update Time: 2025-05-20

N-Tert-butylacrylamide Chemical and Physical Properties

Names and Identifiers

• N-tert-Butylacrylamide
• N-(tert-Butyl)acrylamide
• N-tert-ButylacrylaMide, pure
• N-tert-butylprop-2-enamide
• TBA
• N-T-BUTYLACRYLAMIDE
• TIMTEC-BB SBB008122
• tert-Butylacrylamide
• n-tert-butyl-acrylamid
• Acrylo-tert-butylamide
• N-t-Butyl-2-propenamide
• Acrylamide, N-tert-butyl-
• N-ACRYLOYL-TERT-BUTYLAMINE
• N-TERTIARY BUTYL ACRYLAMIDE (TBA)
• 2-Propenamide, N-(1,1-dimethylethyl)-
• N-(1,1-Dimethylethyl)-2-propenamide
• XJ13FSH48K
• XFHJDMUEHUHAJW-UHFFFAOYSA-N
• N-(tert-butyl)prop-2-enamide
• N-t-butyl acrylamide
• n-tert-butyl acrylamide
• N-tert.-butylacrylamide
• DSS
• N-Tert-butylacrylamide

• MDL： MFCD00026271
• Inchi： 1S/C7H13NO/c1-5-6(9)8-7(2,3)4/h5H,1H2,2-4H3,(H,8,9)
• InChI Key： XFHJDMUEHUHAJW-UHFFFAOYSA-N
• SMILES： CC(NC(C=C)=O)(C)C
• BRN： 1742331

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.0083 (rough estimate)
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 235.98°C (rough estimate)
• Flash Point: 127.2°C
• Refractive Index: 1.4830 (estimate)
• PSA: 29.10000
• LogP: 1.47800
• Solubility: Not determined

N-Tert-butylacrylamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• RTECS：AS3460000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S22-S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Tert-butylacrylamide

Comprehensive Guide to N-Tert-butylacrylamide (CAS No. 107-58-4): Properties, Applications, and Industry Insights

N-Tert-butylacrylamide (CAS No. 107-58-4) is a specialized acrylamide derivative widely recognized for its unique chemical properties and versatility in industrial applications. This compound, often referred to as TBAA or tert-butyl acrylamide, has gained significant attention due to its role in polymer synthesis, adhesives, and coatings. With the increasing demand for high-performance materials, N-Tert-butylacrylamide has become a focal point for researchers and manufacturers alike.

The molecular structure of N-Tert-butylacrylamide features a tert-butyl group attached to the nitrogen atom of the acrylamide moiety, which enhances its thermal stability and solubility in organic solvents. This structural characteristic makes it an ideal monomer for producing thermosetting polymers and cross-linked networks. Industries such as automotive, electronics, and construction leverage these properties to develop durable and heat-resistant materials.

One of the most searched questions about N-Tert-butylacrylamide is its role in water treatment and flocculants. Recent studies highlight its potential in creating eco-friendly polymers for wastewater treatment, aligning with the global push for sustainable chemistry. Additionally, its low toxicity profile compared to other acrylamide derivatives makes it a safer alternative for applications requiring human or environmental contact.

From an SEO perspective, keywords like "N-Tert-butylacrylamide synthesis", "CAS 107-58-4 suppliers", and "tert-butyl acrylamide applications" are frequently queried by users. This reflects the growing interest in sourcing and utilizing this compound for niche applications. Manufacturers are increasingly optimizing their product descriptions to include these long-tail keywords to improve visibility in search engine results.

Innovations in smart materials and responsive polymers have further propelled the demand for N-Tert-butylacrylamide. Its ability to form stimuli-sensitive hydrogels has opened doors in biomedical engineering, particularly in drug delivery systems and tissue engineering. Researchers are also exploring its use in 3D printing resins, where its mechanical properties can be tailored for specific end-use requirements.

For those seeking technical data, the physical properties of N-Tert-butylacrylamide include a melting point of 60-62°C and a molecular weight of 141.21 g/mol. Its chemical stability under acidic and basic conditions makes it suitable for diverse formulation environments. These attributes are critical for chemists and engineers designing new materials or optimizing existing processes.

In conclusion, N-Tert-butylacrylamide (CAS No. 107-58-4) stands out as a multifunctional compound with broad industrial relevance. Whether for advanced polymer chemistry or sustainable material development, its applications continue to expand. As industries prioritize innovation and environmental responsibility, the demand for this acrylamide derivative is expected to rise, making it a key player in the future of specialty chemicals.